molecular formula C36H18F60N3O6P3 B6595127 Hexakis((4-difluoromethylperfluorobutyl)methoxy)cyclotriphosphazene CAS No. 186406-48-4

Hexakis((4-difluoromethylperfluorobutyl)methoxy)cyclotriphosphazene

Cat. No. B6595127
CAS RN: 186406-48-4
M. Wt: 1821.4 g/mol
InChI Key: FCYXYXSADZPFRJ-UHFFFAOYSA-N
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Description

Cyclotriphosphazenes are compounds with a ring consisting of alternating phosphorus and nitrogen atoms . They have a wide range of thermal and chemical stabilities . Hexakis(4-formlyphenoxy)cyclotriphosphazene is one such compound formed from the nucleophilic substitution reaction between 4-hydroxybenzaldehyde and hexachlorocyclotriphosphazene .


Synthesis Analysis

The synthesis of hexakis(4-formlyphenoxy)cyclotriphosphazene involves a nucleophilic substitution reaction between 4-hydroxybenzaldehyde and hexachlorocyclotriphosphazene . Intermediates are formed from the alkylation reaction of methyl 4-hydroxybenzoate with alkyl bromide, which are then reduced to form benzoic acid intermediates .


Molecular Structure Analysis

The synthesized compound was characterized by 31P, 13C, and 1H NMR spectroscopy and MALDI-TOF mass spectroscopy . According to DSC data, the compound was initially crystalline, but the crystal structure was defective .


Chemical Reactions Analysis

Further reaction of the intermediates and other substituted benzoic acid formed subsequent amines . A condensation reaction between these amines and hexakis(4-formlyphenoxy)cyclotriphosphazene yielded hexasubstituted cyclotriphosphazene compounds .


Physical And Chemical Properties Analysis

These compounds were found to exhibit smectic A phase, determined using Polarized Optical Microscope (POM) and their mesophase transition were further confirmed using Differential Scanning Calorimetry (DSC) . The study on the structure–properties relationship was conducted to determine the effect of the terminal group, length of the chains and linking units to the mesophase behaviour of the compounds .

Safety and Hazards

The flame retardant properties of these compounds were determined using Limiting Oxygen Index (LOI) testing . The high thermal stability of the Schiff base molecules and the electron withdrawing group of the amide bonds and nitro group enhanced the fire retardant properties of this compound .

properties

IUPAC Name

2,2,4,4,6,6-hexakis(2,2,3,3,4,4,5,5,6,6-decafluorohexoxy)-1,3,5-triaza-2λ5,4λ5,6λ5-triphosphacyclohexa-1,3,5-triene
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C36H18F60N3O6P3/c37-7(38)19(61,62)31(85,86)25(73,74)13(49,50)1-100-106(101-2-14(51,52)26(75,76)32(87,88)20(63,64)8(39)40)97-107(102-3-15(53,54)27(77,78)33(89,90)21(65,66)9(41)42,103-4-16(55,56)28(79,80)34(91,92)22(67,68)10(43)44)99-108(98-106,104-5-17(57,58)29(81,82)35(93,94)23(69,70)11(45)46)105-6-18(59,60)30(83,84)36(95,96)24(71,72)12(47)48/h7-12H,1-6H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FCYXYXSADZPFRJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C(C(C(C(C(C(F)F)(F)F)(F)F)(F)F)(F)F)OP1(=NP(=NP(=N1)(OCC(C(C(C(C(F)F)(F)F)(F)F)(F)F)(F)F)OCC(C(C(C(C(F)F)(F)F)(F)F)(F)F)(F)F)(OCC(C(C(C(C(F)F)(F)F)(F)F)(F)F)(F)F)OCC(C(C(C(C(F)F)(F)F)(F)F)(F)F)(F)F)OCC(C(C(C(C(F)F)(F)F)(F)F)(F)F)(F)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C36H18F60N3O6P3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID20881994
Record name Hexakis((4-difluoromethylperfluorobutyl)methoxy)cyclotriphosphazene
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20881994
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

1821.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

186406-48-4
Record name Hexakis((4-difluoromethylperfluorobutyl)methoxy)cyclotriphosphazene
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20881994
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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